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Compound of Interest

Compound Name: BML-278

Cat. No.: B162667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of BML-278, a selective Sirtuin 1

(SIRT1) activator, and its application in high-throughput screening (HTS) assays. Detailed

protocols for both biochemical and cell-based HTS assays are provided to facilitate the

discovery and characterization of novel SIRT1 modulators.

Introduction to BML-278
BML-278 is a potent and cell-permeable small molecule activator of SIRT1, a NAD⁺-dependent

deacetylase.[1][2] SIRT1 plays a crucial role in regulating a wide range of cellular processes,

including stress responses, metabolism, and aging.[3] By activating SIRT1, BML-278 can

modulate the activity of various downstream targets, making it a valuable tool for research in

neurodegenerative diseases, metabolic disorders, and other age-related conditions.

Mechanism of Action: BML-278 allosterically activates SIRT1, leading to the deacetylation of its

substrates. Key targets of SIRT1 include transcription factors such as p53, NF-κB, and

peroxisome proliferator-activated receptor-gamma coactivator 1-alpha (PGC-1α). The

activation of PGC-1α, a master regulator of mitochondrial biogenesis, is a critical downstream

effect of SIRT1 activation.[4] This leads to increased mitochondrial activity and cellular energy

metabolism.
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Quantitative data for BML-278 is summarized in the tables below for easy reference and

comparison.

Table 1: Physicochemical and Biological Properties of BML-278

Property Value Reference

Molecular Formula C₂₄H₂₅NO₄ [2]

Molecular Weight 391.5 g/mol [2]

Appearance Off-White Solid

Solubility
Soluble in DMSO (up to 5

mg/ml)
[1]

Storage -20°C [2]

Table 2: In Vitro Activity of BML-278

Target Assay Type Value Reference

SIRT1
Enzymatic Assay

(EC₅₀)
1 µM [1]

SIRT2
Enzymatic Assay

(EC₅₀)
25 µM [1]

SIRT3
Enzymatic Assay

(EC₅₀)
50 µM [1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the SIRT1 signaling pathway and a general workflow for a

high-throughput screening assay.
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SIRT1 Signaling Pathway Activation by BML-278.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

